Cas no 2229135-91-3 (2-fluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine)

• Product Name: 2-fluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine
• CAS No: 2229135-91-3
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 6187273
• PubChem ID: 165617692
• Update Time: 2025-11-07

2-fluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine
• 2229135-91-3
• EN300-1821450

• Inchi： 1S/C9H11FN2O3/c1-15-9-3-2-6(7(10)5-11)4-8(9)12(13)14/h2-4,7H,5,11H2,1H3
• InChI Key： YRXUJLPUURQKQY-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-fluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine

Comprehensive Overview of 2-Fluoro-2-(4-Methoxy-3-Nitrophenyl)Ethan-1-Amine (CAS No. 2229135-91-3)

2-Fluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine (CAS No. 2229135-91-3) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and nitrophenyl functional groups, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, featuring a methoxy substituent, enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds stems from their ability to modulate biological activity and improve metabolic stability. Researchers frequently search for terms like "fluorinated amine synthesis" or "nitrophenyl derivatives in drug design", reflecting the demand for innovative building blocks like CAS No. 2229135-91-3. This compound aligns with trends in precision medicine and green chemistry, as its structural motifs are pivotal in developing targeted therapies and sustainable synthetic routes.

From a synthetic perspective, 2-fluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine serves as a key precursor for heterocyclic compounds, a topic frequently explored in AI-driven drug discovery platforms. Its nitro group offers opportunities for further functionalization, addressing common search queries such as "nitro reduction techniques" or "amine protection strategies". The compound’s relevance in high-throughput screening libraries underscores its role in accelerating hit-to-lead optimization.

Environmental and regulatory considerations are also critical. Unlike hazardous substances, CAS No. 2229135-91-3 is designed for controlled laboratory use, aligning with REACH compliance and SAFETY-BY-DESIGN principles. Discussions around biodegradable intermediates often highlight the need for compounds like this, which balance efficacy with minimal ecological impact.

In summary, 2-fluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine exemplifies innovation in modern chemistry. Its dual functionality—combining fluorine’s electronegativity with the nitrophenyl’s reactivity—makes it indispensable for researchers exploring structure-activity relationships or catalysis. As the scientific community prioritizes sustainable methodologies, this compound stands out as a testament to the synergy between molecular design and practical application.